Cas no 617711-92-9 (2-Propenoicacid,2-methyl-,4-ethyltetrahydro-2-oxo-2H-pyran-4-ylester(9CI))

• Product Name: 2-Propenoicacid,2-methyl-,4-ethyltetrahydro-2-oxo-2H-pyran-4-ylester(9CI)
• CAS No: 617711-92-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1019655
• PubChem ID: 45095059
• Update Time: 2025-04-20

2-Propenoicacid,2-methyl-,4-ethyltetrahydro-2-oxo-2H-pyran-4-ylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoicacid,2-methyl-,4-ethyltetrahydro-2-oxo-2H-pyran-4-ylester(9CI)
• SCHEMBL446476
• 617711-92-9

• Inchi： 1S/C11H16O4/c1-4-11(15-10(13)8(2)3)5-6-14-9(12)7-11/h2,4-7H2,1,3H3
• InChI Key： LEUGGFPZZFKFPA-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)C1(CC)CC(=O)OCC1

Computed Properties

• Exact Mass: 212.10500
• Monoisotopic Mass: 212.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.59150